Cas no 2137751-25-6 (3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-2,4-dihydro-
• CAS No: 2137751-25-6
• MF: C₅H₅F₄N₃S
• MW: 215.171912908554
• CID: 5297806
• Update Time: 2023-08-25

3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethyl)-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
• 4-(2,2-difluoroethyl)-3-(difluoromethyl)-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 4-(2,2-difluoroethyl)-5-(difluoromethyl)-2,4-dihydro-

• Inchi： 1S/C5H5F4N3S/c6-2(7)1-12-4(3(8)9)10-11-5(12)13/h2-3H,1H2,(H,11,13)
• InChI Key： NBFJOXCNQOFTSK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(F)F)N1CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 59.7